Cas no 93627-04-4 (3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI))
93627-04-4 structure
Product Name:3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI)
CAS No:93627-04-4
MF:C10H16N2
MW:164.247442245483
CID:999911
Update Time:2022-09-23
3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI)
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- Inchi: 1S/C10H16N2/c1-7(2)10-6-8(3)5-9(4)11-12-10/h5-7,9H,1-4H3
- InChI Key: NGMJVYAIVJPEJV-UHFFFAOYSA-N
- SMILES: N1C(C(C)C)=CC(C)=CC(C)N=1
Computed Properties
- Exact Mass: 164.131
- Monoisotopic Mass: 164.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7A^2
3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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